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Compound of Interest

Compound Name: N3-Methyl-5-methyluridine

Cat. No.: B11742850 Get Quote

For researchers and professionals in the pharmaceutical and biomedical fields, ensuring the

safe handling and disposal of specialized chemical compounds is paramount. This guide

provides a comprehensive, step-by-step procedure for the proper disposal of N3-Methyl-5-
methyluridine, a nucleoside analog utilized in critical research areas, including antiviral drug

development. Adherence to these guidelines is essential for maintaining laboratory safety and

environmental compliance.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling and

disposal.

Property Value

Molecular Formula C11H16N2O6

Molecular Weight 272.25 g/mol [1]

Boiling Point 499.3±55.0 °C at 760 mmHg[1]

Density 1.5±0.1 g/cm3 [1]

Appearance Solid (form may vary)

Storage Recommended to be kept refrigerated.
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Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate personal protective equipment to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's eye

and face protection regulations (29 CFR 1910.133) or European Standard EN166.[2]

Hand Protection: Chemical-impermeable gloves should be worn to prevent skin contact.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be necessary. However, if dust formation is likely, a NIOSH/MSHA-

approved respirator should be used.[2]

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands thoroughly

after handling.[2][3]

Step-by-Step Disposal Protocol
The disposal of N3-Methyl-5-methyluridine must be conducted in a manner that ensures the

safety of laboratory personnel and prevents environmental contamination.

1. Waste Identification and Segregation:

Identify all waste containing N3-Methyl-5-methyluridine, including pure compound,
contaminated labware (e.g., vials, pipette tips), and solutions.
Segregate this waste into a clearly labeled, dedicated hazardous waste container. The
container should be suitable for chemical waste and have a secure lid.

2. Containment and Labeling:

Ensure the waste container is tightly closed when not in use and stored in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][3]
The label on the waste container must clearly state "Hazardous Waste" and identify the
contents, including "N3-Methyl-5-methyluridine."
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3. Spill Management:

In the event of a spill, ensure the area is well-ventilated and evacuate personnel to a safe
area.[3]
Remove all sources of ignition.[3]
For solid spills, carefully sweep up the material to avoid dust formation and place it into a
suitable container for disposal.[2]
For liquid spills, use an inert absorbent material to soak up the substance and transfer it to a
properly labeled hazardous waste container.
Clean the spill area thoroughly with an appropriate solvent.

4. Final Disposal:

The collected waste must be disposed of as hazardous waste. This should be done through
a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]
Do not dispose of this material down the drain or in the regular trash.
Consult with your institution's Environmental Health and Safety (EHS) department to ensure
compliance with all local, state, and federal regulations for hazardous waste disposal.

First Aid Procedures
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if symptoms occur.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][3]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[2]
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The following diagram illustrates the decision-making process for the proper disposal of N3-
Methyl-5-methyluridine.

N3-Methyl-5-methyluridine Disposal Workflow
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Click to download full resolution via product page

Caption: Disposal workflow for N3-Methyl-5-methyluridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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